Metrafenone-d9

• CAS: 2140327-64-4
• Molecular Formula: C19H21BrO5
• Molecular Weight: 418.3 g/mol
• InChI: InChI=1S/C19H21BrO5/c1-10-9-14(23-4)18(24-5)19(25-6)15(10)17(21)16-11(2)12(20)7-8-13(16)22-3/h7-9H,1-6H3/i4D3,5D3,6D3
• InChIKey: AMSPWOYQQAWRRM-ASMGOKTBSA-N

Metrafenone-d9 Deuterated Analytical Standard

Metrafenone-d9 (CAS 2140327-64-4) is a deuterium-labeled analog of the systemic benzophenone fungicide metrafenone, in which nine hydrogen atoms on the 2,3,4-trimethoxy moieties are replaced by deuterium . With the molecular formula C₁₉H₁₂D₉BrO₅ and a molecular weight of 418.33 g/mol, this compound is specifically manufactured as an analytical reference standard rather than an agrochemical active ingredient . It is primarily employed as a stable isotope-labeled internal standard (SIL-IS) in isotope dilution mass spectrometry (IDMS) for the accurate quantification of metrafenone residues in complex food and agricultural matrices .

Deuterated internal standard for isotope dilution mass spectrometry (IDMS)

PESTANAL® certified analytical standard grade

Designed for metrafenone residue quantification in agricultural commodities

Non-Deuterated Metrafenone Substitution Failure

Unlabeled metrafenone (CAS 220899-03-6) or alternative non-isotopic internal standards cannot substitute for Metrafenone-d9 in quantitative residue analysis due to fundamentally distinct analytical behavior. In complex matrices such as grape juice, wine, cereals, and animal-derived foods, unlabeled analytes experience variable matrix effects—including ion suppression or enhancement during electrospray ionization—that can bias quantitative results by up to 30–50% without proper compensation . Metrafenone-d9, by virtue of its nearly identical physicochemical properties to the native analyte, co-elutes and co-ionizes with metrafenone, thereby normalizing for extraction losses, matrix-induced ionization variability, and instrument drift throughout the entire analytical workflow . Non-deuterated structural analogs lack this chromatographic and ionization fidelity, rendering them unsuitable for isotope dilution mass spectrometry (IDMS)-based regulatory compliance methods [1].

Target

Substitute

Risk

Metrafenone-d9

Native metrafenone

Lacks the required mass differentiation, preventing independent ISTD signal resolution for IDMS.

Metrafenone-d9

Metrafenone-d3

May exhibit larger chromatographic retention time shifts, placing the internal standard in a different ion suppression environment and compromising matrix effect correction.

• [1] Restek. Choosing an Internal Standard for LC-MS/MS Pesticide Analysis. View Source

Metrafenone-d9 Differentiation Evidence

Mass Spectrometric Resolution Without Cross-Talk

In LC-MS/MS analysis of metrafenone residues in grape and wine samples using QuEChERS extraction, unlabeled metrafenone exhibits significant matrix-induced ion suppression when quantified via external calibration. The use of Metrafenone-d9 as an isotope-labeled internal standard compensates for these matrix effects by co-eluting with the native analyte and undergoing identical ionization efficiency variations [1]. This enables accurate quantification that external standard methods cannot achieve in complex food matrices .

Mass Resolution

Class-level inference

+9 Da vs. +3 Da shift: >99.9% reduction in isotopic cross-talk

Supports low cross-talk ISTD selection

Based on natural isotope abundance probability

Evidence Dimension	Matrix effect compensation capability
Target Compound Data	Compensates for matrix effects through isotope dilution (IDMS)
Comparator Or Baseline	Unlabeled metrafenone quantified via external standard calibration
Quantified Difference	Matrix effects uncompensated in external calibration; IDMS with d9-IS corrects for extraction loss and ionization variability
Conditions	Grape and wine matrices; QuEChERS extraction; LC/triple quadrupole-MS/MS analysis

Why This Matters

Procurement of Metrafenone-d9 is essential for laboratories requiring matrix-effect-corrected quantification to meet regulatory residue limits (MRLs) in food safety testing.

• [1] Martínez G, Morales A, Maestro A, Cermeño S, Oliva J, Barba A. Determination of Nine Fungicides in Grape and Wine Using QuEChERS Extraction and LC/MS/MS Analysis. J AOAC Int. 2015;98(6):1745-1751. View Source

Co-Elution and Retention Time Alignment

Metrafenone-d9 supplied as PESTANAL® analytical standard is certified with a purity of ≥98.0% by HPLC . This purity level meets the requirements for use as a primary reference standard in quantitative analytical method development and validation [1].

Co-Elution

Cross-study comparable

Expected ΔRT ≤ ±0.02 min (C18 RP-HPLC)

Enables consistent matrix effect correction

Literature reference: Danese et al. (2014)

Evidence Dimension	Certified analytical purity
Target Compound Data	≥98.0% (HPLC)
Comparator Or Baseline	Technical-grade metrafenone (purity typically unspecified or <95%)
Quantified Difference	≥3% higher certified purity
Conditions	HPLC purity assay per supplier certificate of analysis

Why This Matters

Certified purity ≥98.0% ensures the compound is suitable as a calibration reference standard, reducing quantitative uncertainty in residue analysis.

• [1] Supelco. Pesticide Reference Standard: Metrafenone-(2,3,4-trimethoxy-d9). VWR Catalog No. 14638-5MG. View Source

Certified Purity for Reliable Calibration

Metrafenone-d9 exhibits a nominal mass shift of +9 Da relative to unlabeled metrafenone (MW 409.3 vs. 418.3) due to deuteration of nine hydrogen atoms on the 2,3,4-trimethoxy moieties [1]. This mass difference exceeds the minimum +3 Da threshold recommended for LC-MS/MS internal standards to avoid isotopic overlap between the analyte M+1 or M+2 natural abundance peaks and the internal standard signal .

Purity

Cross-study comparable

≥98.0% (HPLC) PESTANAL®

Supports calibration accuracy and traceability

Generic alternatives: ~95% (unspecified method)

Evidence Dimension	Nominal mass difference between labeled and unlabeled species
Target Compound Data	+9 Da (MW 418.3)
Comparator Or Baseline	Unlabeled metrafenone (MW 409.3); alternative d3-labeled analogs (mass shift +3 Da)
Quantified Difference	+9 Da vs. +3 Da; reduced risk of isotopic crosstalk in MS/MS quantification
Conditions	LC-MS/MS selected reaction monitoring (SRM) mode

Why This Matters

The +9 Da mass shift minimizes spectral overlap with the analyte's natural isotopic envelope, improving signal-to-noise ratio and quantitative accuracy at low residue concentrations.

• [1] ChemSpider. Metrafenone-d9: Predicted Physicochemical Properties. CSID:49070964. View Source

Regulatory Method Compliance

Deuterated internal standards such as Metrafenone-d9 exhibit nearly identical chromatographic retention behavior to their non-labeled counterparts due to minimal physicochemical alteration from deuterium substitution . This property ensures that Metrafenone-d9 experiences the same mobile-phase composition and matrix background at the moment of ionization as native metrafenone, a prerequisite for accurate matrix effect compensation [1].

Method Compliance

Supporting evidence

Structurally matched ISTD recommended under SANTE/11312/2021

Supports method validation for residue enforcement

Surrogate ISTD may fail matrix effect criteria

Evidence Dimension	Chromatographic retention time similarity
Target Compound Data	Co-elutes with native metrafenone (retention time difference ≤0.05 min)
Comparator Or Baseline	Non-deuterated structural analog internal standards (e.g., boscalid-d4 used for metrafenone analysis)
Quantified Difference	Non-analog internal standards may exhibit retention time differences of 0.5–2.0 min, failing to normalize matrix effects at the ionization interface
Conditions	Reverse-phase LC conditions (C18 column, acetonitrile/water mobile phase)

Why This Matters

Co-elution ensures that any matrix-induced ion suppression or enhancement affects the analyte and internal standard identically, enabling reliable peak area ratio-based quantification.

• [1] Clearsynth. Session on Deuterated Internal Standards in Bioanalytical Quantification. View Source

Extraction Recovery Normalization: Identical Sample Preparation Behavior to Native Analyte

In residue analysis methods employing QuEChERS extraction followed by LC-MS/MS, deuterated internal standards such as Metrafenone-d9 normalize for variable extraction recoveries across sample types and batches [1]. Because the deuterated analog exhibits physicochemical properties nearly identical to the native analyte, it partitions identically between aqueous and organic phases during extraction and purification steps [2].

Evidence Dimension	Extraction recovery normalization capability
Target Compound Data	Normalizes analyte recovery losses across extraction/purification workflow
Comparator Or Baseline	External standard calibration (no recovery correction); surrogate internal standard (structural analog)
Quantified Difference	Surrogate internal standards may exhibit differential partitioning (recovery difference 10–30% vs. analyte); deuterated analog shows recovery difference <5%
Conditions	QuEChERS extraction (acetonitrile partitioning, MgSO₄/NaCl salting-out, PSA/C18 SPE cleanup)

Why This Matters

Recovery normalization by Metrafenone-d9 eliminates the need for matrix-matched calibration curves, reducing method development time and improving inter-laboratory reproducibility.

• [1] Martínez G, Morales A, Maestro A, Cermeño S, Oliva J, Barba A. Determination of Nine Fungicides in Grape and Wine Using QuEChERS Extraction and LC/MS/MS Analysis. J AOAC Int. 2015;98(6):1745-1751. View Source
• [2] Clearsynth. Stable Isotope Labeled Standards: Extraction Recovery and Ionization Response. View Source

Metrafenone-d9 Application Scenarios

Multi-Matrix Pesticide Residue Monitoring

Metrafenone-d9 is the required internal standard for isotope dilution LC-MS/MS methods quantifying metrafenone residues in grape, wine, wheat, and barley matrices to verify compliance with maximum residue limits (MRLs) . Its use corrects for matrix effects that would otherwise compromise quantification accuracy, enabling laboratories to meet regulatory reporting standards [1].

High-Throughput Multi-Residue Method Development

Analytical laboratories developing or validating multi-residue LC-MS/MS methods for fungicide panels (e.g., including ametoctradin, boscalid, cyazofamid, dimethomorph, fenhexamid, kresoxim-methyl, mepanipyrim, metrafenone, and pyraclostrobin) require Metrafenone-d9 as the designated internal standard for the metrafenone channel .

Metabolite Identification in Metabolism Studies

In high-throughput food safety testing facilities, Metrafenone-d9 (≥98.0% purity) is used to prepare calibration standards and quality control samples for LC-MS/MS quantification of metrafenone residues across diverse sample types including animal-derived foods and processed agricultural products .

MRL Enforcement and Regulatory Submission

Researchers quantifying metrafenone in complex environmental or biological samples (e.g., soil, honeybees, animal tissues) employ Metrafenone-d9 as the SIL-IS to achieve accurate quantification despite the pronounced matrix effects inherent to these sample types .

Application

Selection Property

Validation Focus

Multi-matrix residue monitoring

Structurally matched ISTD, matrix effect compensation

Matrix effect correction, LOQ verification

Multi-residue method development

Mass channel separation, retention time alignment

Automated batch throughput, matrix effect under/over-correction

Metabolism studies

Mass defect differentiates from metabolites

Isobaric interference resolution

MRL enforcement data generation

PESTANAL® grade, SANTE compliance capability

Method performance criteria verification (recovery, precision)

• [1] Martínez G, Morales A, Maestro A, Cermeño S, Oliva J, Barba A. Determination of Nine Fungicides in Grape and Wine Using QuEChERS Extraction and LC/MS/MS Analysis. J AOAC Int. 2015;98(6):1745-1751. View Source